Cas no 64374-53-4 (3-Amino-1-(2,5-dimethylphenyl)thiourea)

• Product Name: 3-Amino-1-(2,5-dimethylphenyl)thiourea
• CAS No: 64374-53-4
• MF: C₉H₁₃N₃S
• MW: 195.284620046616
• CID: 519259
• PubChem ID: 773788
• Update Time: 2025-04-19

3-Amino-1-(2,5-dimethylphenyl)thiourea Chemical and Physical Properties

Names and Identifiers

• Hydrazinecarbothioamide,N-(2,5-dimethylphenyl)-
• 1-amino-3-(2,5-dimethylphenyl)thiourea
• N-(2,5-DIMETHYLPHENYL)HYDRAZINECARBOTHIOAMIDE
• 4-(2',5'-Dimethylphenyl)-thiosemicarbazid
• AC1LGMBE
• AC1Q2JIH
• AC1Q7EJF
• CTK5C1151
• Oprea1_500463
• SBB038363
• 64374-53-4
• AKOS000116270
• 3-amino-1-(2,5-dimethylphenyl)thiourea
• DTXSID70354446
• N-(2,5-dimethylphenyl)hydrazinecarbothioamide, AldrichCPR
• EN300-03634
• G35607
• Z56813023
• 3-Amino-1-(2,5-dimethylphenyl)thiourea

• MDL： MFCD00041280
• Inchi： 1S/C9H13N3S/c1-6-3-4-7(2)8(5-6)11-9(13)12-10/h3-5H,10H2,1-2H3,(H2,11,12,13)
• InChI Key： GYBFXILIVLNLMM-UHFFFAOYSA-N
• SMILES： S=C(NN)NC1C=C(C)C=CC=1C

Computed Properties

• Exact Mass: 195.08319
• Monoisotopic Mass: 195.083018
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 82.2

Experimental Properties

• Density: 1.228
• Boiling Point: 308°C at 760 mmHg
• Flash Point: 140.1°C
• Refractive Index: 1.678
• PSA: 50.08

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives p-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes p-Xylenes